Cas no 1807158-32-2 (Methyl 4-(difluoromethyl)-5-fluoro-2-nitropyridine-3-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-5-fluoro-2-nitropyridine-3-carboxylate
• CAS No: 1807158-32-2
• MF: C₈H₅F₃N₂O₄
• MW: 250.131512403488
• CID: 4885758
• Update Time: 2025-06-13

Methyl 4-(difluoromethyl)-5-fluoro-2-nitropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-5-fluoro-2-nitropyridine-3-carboxylate

• Inchi： 1S/C8H5F3N2O4/c1-17-8(14)5-4(6(10)11)3(9)2-12-7(5)13(15)16/h2,6H,1H3
• InChI Key： XSFHKGGLCXIYDK-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(C(=O)OC)=C1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 1.6
• Topological Polar Surface Area: 85

Additional information on Methyl 4-(difluoromethyl)-5-fluoro-2-nitropyridine-3-carboxylate

Recent Advances in the Study of Methyl 4-(difluoromethyl)-5-fluoro-2-nitropyridine-3-carboxylate (CAS: 1807158-32-2)

Methyl 4-(difluoromethyl)-5-fluoro-2-nitropyridine-3-carboxylate (CAS: 1807158-32-2) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly as a key intermediate in the development of novel therapeutic agents.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for Methyl 4-(difluoromethyl)-5-fluoro-2-nitropyridine-3-carboxylate, highlighting its role as a versatile building block for the construction of more complex molecules. The study demonstrated that this compound can be efficiently synthesized through a multi-step process involving fluorination and nitration reactions, with high yields and purity. The structural elucidation was confirmed using NMR spectroscopy and X-ray crystallography, providing valuable insights into its molecular conformation.

In another study, researchers investigated the biological activity of Methyl 4-(difluoromethyl)-5-fluoro-2-nitropyridine-3-carboxylate and its derivatives. The compound exhibited promising inhibitory effects against specific enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for the development of anti-inflammatory drugs. Further in vitro and in vivo studies are underway to evaluate its pharmacokinetic properties and therapeutic efficacy.

The application of Methyl 4-(difluoromethyl)-5-fluoro-2-nitropyridine-3-carboxylate in the synthesis of novel heterocyclic compounds has also been a focus of recent research. A team of scientists reported the use of this compound as a precursor in the development of pyridine-based inhibitors targeting protein kinases, which are implicated in various cancers. The study highlighted the compound's ability to modulate kinase activity, opening new avenues for cancer therapy.

Despite these advancements, challenges remain in optimizing the synthetic routes and improving the bioavailability of Methyl 4-(difluoromethyl)-5-fluoro-2-nitropyridine-3-carboxylate. Future research directions may include the exploration of greener synthetic methodologies and the design of derivatives with enhanced biological activity and reduced toxicity. Collaborative efforts between chemists and biologists will be crucial in translating these findings into clinically relevant therapeutics.

In conclusion, Methyl 4-(difluoromethyl)-5-fluoro-2-nitropyridine-3-carboxylate (CAS: 1807158-32-2) represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery. Continued research into its synthesis, biological activity, and therapeutic potential will undoubtedly contribute to the development of novel treatments for various diseases.